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Compound of Interest

Compound Name: Phleomycin

Cat. No.: B1677689 Get Quote

Introduction

Phleomycin is a glycopeptide antibiotic belonging to the bleomycin family, isolated from

Streptomyces verticillus.[1][2] It is a potent antifungal agent widely used as a dominant

selectable marker in fungal transformation protocols.[3][4] Its efficacy against a broad spectrum

of organisms, including bacteria, filamentous fungi, yeast, plant, and animal cells, makes it a

versatile tool in molecular biology.[1][2][5] Phleomycin is particularly recommended for use in

fungal species that exhibit poor sensitivity to Zeocin®.[1][2][5] Resistance to Phleomycin is

conferred by the Sh ble gene from Streptoalloteichus hindustanus, which encodes a protein

that stoichiometrically binds to Phleomycin, inactivating its DNA-cleaving activity.[2][3][5]

Mechanism of Action

Phleomycin's primary mode of action is the induction of DNA damage. The molecule

intercalates into the DNA double helix, and through a metal-ion dependent mechanism

involving iron (II) and molecular oxygen, it generates reactive oxygen species that cause

single- and double-strand breaks in the DNA.[1][3] This damage to the DNA integrity ultimately

leads to cell death.[2][5] Phleomycin has been shown to block the cell cycle in the S-phase.[1]

In addition to its effects on DNA, Phleomycin can also perturb plasma membranes and

damage RNA.[3] Studies on the related compound, bleomycin, suggest it may also disrupt

mitochondrial function and interfere with phospholipid biosynthesis.[6]

The resistance mechanism involves a 14 kDa protein encoded by the Sh ble gene.[2] This

protein binds to Phleomycin with high affinity, preventing it from interacting with and cleaving
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the cellular DNA.[1][2]
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1. Protoplast Preparation
(Enzymatic digestion of fungal cell wall)

2. Transformation
(Incubate protoplasts with transforming DNA and PEG)

3. Regeneration
(Plate on hypertonic regeneration medium)

4. Phenotypic Expression
(Incubate for 6-24 hours without selection)

5. Selection
(Overlay or transfer to medium with Phleomycin)

6. Isolation of Transformants
(Transfer growing colonies to fresh selective medium)

Influencing Factors

Phleomycin Activity

pH
Higher pH

Increases Activity

Salt Concentration

Higher Salt
Decreases Activity

Media Tonicity

Hypertonic Media
Decreases Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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